Cas no 10494-76-5 (methyl 3-(2-hydroxyethyl)aminopropanoate)

• Product Name: methyl 3-(2-hydroxyethyl)aminopropanoate
• CAS No: 10494-76-5
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 1057137
• PubChem ID: 22352926
• Update Time: 2025-11-01

methyl 3-(2-hydroxyethyl)aminopropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-[(2-Hydroxyethyl)amino]propanoate
• 3-(2-hydroxyethylamino)propionic acid methyl ester
• methyl 3-(2-hydroxyethyl)aminopropanoate
• EN300-1070873
• Methyl 3-((2-hydroxyethyl)amino)propanoate
• N-(2-hydroxyethyl)-beta-alanine methyl ester
• DB-351926
• 10494-76-5
• SCHEMBL5701454
• AKOS008962631

• Inchi： 1S/C6H13NO3/c1-10-6(9)2-3-7-4-5-8/h7-8H,2-5H2,1H3
• InChI Key： NVWRPRPMWJZSPL-UHFFFAOYSA-N
• SMILES： O(C)C(CCNCCO)=O

Computed Properties

• Exact Mass: 147.08954328g/mol
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 95
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 3-(2-hydroxyethyl)aminopropanoate

Comprehensive Overview of Methyl 3-(2-hydroxyethyl)aminopropanoate (CAS No. 10494-76-5): Properties, Applications, and Industry Insights

Methyl 3-(2-hydroxyethyl)aminopropanoate (CAS No. 10494-76-5) is a versatile organic compound with a wide range of applications in industries such as cosmetics, pharmaceuticals, and specialty chemicals. This ester derivative, characterized by its hydroxyethyl and aminopropanoate functional groups, has garnered significant attention due to its unique chemical properties and compatibility with various formulations. As sustainability and green chemistry become focal points in modern research, compounds like methyl 3-(2-hydroxyethyl)aminopropanoate are increasingly studied for their potential in eco-friendly product development.

The molecular structure of CAS No. 10494-76-5 combines a methyl ester group with a hydroxyethylamine moiety, making it soluble in polar solvents like water and ethanol. This solubility profile is critical for its use in personal care products, where it often serves as a humectant or skin-conditioning agent. Recent trends in the cosmetic industry emphasize the demand for multifunctional ingredients, and methyl 3-(2-hydroxyethyl)aminopropanoate fits this niche by offering both moisturizing and stabilizing effects.

In pharmaceutical applications, 10494-76-5 is explored as an intermediate in the synthesis of more complex molecules. Its biodegradability and low toxicity align with the growing preference for safer excipients in drug formulations. Researchers are also investigating its role in controlled-release systems, leveraging its ability to form hydrogen bonds with active pharmaceutical ingredients (APIs).

From an industrial perspective, the compound’s stability under varying pH conditions makes it suitable for use in specialty coatings and adhesives. Manufacturers value its compatibility with other polymeric materials, which enhances product performance without compromising environmental standards. As regulatory bodies tighten restrictions on volatile organic compounds (VOCs), methyl 3-(2-hydroxyethyl)aminopropanoate emerges as a viable alternative due to its low volatility.

Consumer awareness of clean-label ingredients has further driven interest in this compound. Unlike traditional synthetic additives, CAS No. 10494-76-5 is often perceived as a milder option, aligning with the "free-from" movement in cosmetics and household products. This shift is reflected in search engine queries, where terms like "non-irritating ester compounds" and "sustainable chemical alternatives" frequently appear alongside discussions of this molecule.

Analytical techniques such as HPLC and GC-MS are commonly employed to verify the purity of methyl 3-(2-hydroxyethyl)aminopropanoate, ensuring compliance with industry standards. Quality control protocols emphasize the absence of residual solvents, a key concern for end-users in sensitive applications like dermatology.

Looking ahead, innovations in green synthesis methods may further elevate the prominence of 10494-76-5. Catalytic processes using enzymatic reactions or bio-based feedstocks are under investigation to reduce the carbon footprint associated with its production. Such advancements resonate with global initiatives like the United Nations Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In summary, methyl 3-(2-hydroxyethyl)aminopropanoate (CAS No. 10494-76-5) exemplifies the intersection of functionality and sustainability in modern chemistry. Its adaptability across sectors—coupled with evolving consumer preferences—positions it as a compound of enduring relevance. For researchers and formulators seeking high-performance, eco-conscious ingredients, this molecule offers a compelling solution.